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Data Summary for Apilimod

The table below consolidates the key quantitative data available for Apilimod from the search results.

Assay Type
Reported Potency
(IC₅₀/EC₅₀)

Experimental Context Source

In vitro enzyme
assay

IC₅₀ = 14 nM Inhibition of PtdIns(3,5)P₂ synthesis [1]

Cellular anti-
proliferative

IC₅₀ ~ 20-200 nM Range across sensitive B-cell non-Hodgkin
lymphoma (B-NHL) cell lines

[2]

Antiviral (SARS-
CoV-2)

EC₅₀ < 6.9 nM Inhibition of various SARS-CoV-2 variants in
Vero E6 cells

[3]

Cellular functional
assay

IC₅₀ = 16 nM Inhibition of IL-12p70 production in human
PBMCs

[4]

Detailed Experimental Context
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The data in the table above comes from several key studies that also provide important methodological

details.

Mechanism of Action: Apilimod is a potent and selective inhibitor of the lipid kinase PIKfyve. It
powerfully inhibits the synthesis of both PtdIns(3,5)P₂ and PtdIns5P, which are crucial for lysosomal

function and endomembrane homeostasis [1]. Inhibition leads to a characteristic cellular phenotype of
cytoplasmic vacuolation and disrupts lysosomal function, which is a key component of its

cytotoxicity in certain cancers [1] [2].
Cellular Potency and Specificity: The identification of Apilimod and its characterization involved

several techniques that confirm its on-target activity:
Target Engagement: Cellular Thermal Shift Assay (CETSA) confirmed direct binding to the

PIKfyve protein [5].
Functional Consequences: Treatment with Apilimod led to a rapid, time-dependent decrease

in cellular PtdIns(3,5)P₂ and PtdIns5P levels, confirming functional inhibition in cells [5] [1].
Genetic Resistance: A point mutation (M1021I) in the PIKfyve kinase domain was identified

that confers resistance to Apilimod, providing strong genetic evidence that PIKfyve is its primary
cellular target [2].

How PIKfyve Inhibitors Are Evaluated

Although direct data for PIKfyve-IN-2 is unavailable, the literature describes established orthogonal assay

systems used to qualify PIKfyve inhibitors. These methods are crucial for assessing both potency and

specificity [4]. The general workflow and key cellular consequences of PIKfyve inhibition can be

summarized as follows, which may serve as a reference for your own experimental comparisons:
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Orthogonal Assay Systems for PIKfyve Inhibitors
Cellular Consequences of PIKfyve Inhibition

Biochemical Enzyme Assay
Measures conversion of PI(3)P to PI(3,5)P₂

by purified PIKfyve

Cellular Target Engagement
e.g., Cellular Thermal Shift Assay (CETSA)

Confirms direct binding in cells

Functional Cell-based Assay
Measures inhibition of IL-12p70 production

in stimulated immune cells

Inhibition of PIKfyve

Reduced PI(3,5)P₂ & PI5P levels

Lysosomal Disruption & Dysfunction

Cytoplasmic Vacuolation Disrupted Autophagy Altered Endosomal Trafficking

Click to download full resolution via product page

Suggestions for Finding Missing Data

To complete your comparison guide for PIKfyve-IN-2, I suggest you:

Consult specialized databases: Search chemical vendor sites (e.g., MedChemExpress,
Selleckchem, Tocris) that often provide detailed protocol data and citations for research chemicals

like PIKfyve-IN-2.
Perform a literature search: Use platforms like PubMed and Google Scholar with the specific query

"PIKfyve-IN-2" to find primary research articles that may have used this compound.
Review patent filings: The synthesis and initial biological data for such compounds are sometimes

disclosed in patent applications, which can be a source of comparative information.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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